3-oxo-N-propylpiperazine-1-carboxamide

• IUPAC Name: 3-oxo-N-propylpiperazine-1-carboxamide
• InChI: InChI=1S/C8H15N3O2/c1-2-3-10-8(13)11-5-4-9-7(12)6-11/h2-6H2,1H3,(H,9,12)(H,10,13)
• InChI Key: WVGDDVGENXBYNB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)N1CCNC(=O)C1
• Molecular Formula: C8H15N3O2
• Molecular Weight: 185.22 g/mol

Description

“3-oxo-N-propylpiperazine-1-carboxamide” likely refers to a compound that contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and also has a propyl (three carbon) group and an amide group attached to it. The “3-oxo” indicates the presence of a carbonyl group (C=O) at the third position of the propyl chain.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable piperazine derivative with a propyl-containing compound in the presence of a suitable catalyst or under specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a propyl group, and an amide group. The presence of the carbonyl group would add polarity to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could undergo hydrolysis, and the carbonyl group could participate in various addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Drug Discovery and Development

• . Researchers explore the synthesis of substituted piperazines, including 3-oxo-N-propylpiperazine-1-carboxamide, to develop novel pharmaceutical agents.

Antioxidant Peptides

• Food Science and Cosmetics : Antioxidant peptides are a hotspot in food science and cosmetics. Efficient screening methods have accelerated research, replacing traditional approaches. .

Organic Synthesis

• Versatile Material : 3-oxo-N-propylpiperazine-1-carboxamide serves as a versatile material in scientific research. .

Molecular Mechanisms Research

• Signaling Pathways : Investigating the molecular mechanisms underlying the compound’s activity is essential. .

Biological Activity Studies

• In Vivo Models : Researchers evaluate the biological activity of novel compounds, including 3-oxo-N-propylpiperazine-1-carboxamide, using cellular and rodent models. .

Heterocyclic Chemistry

• .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many piperazine derivatives have been found to have biological activity, including antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Piperazine derivatives are of significant interest in pharmaceutical research, and there is potential for the development of new compounds with improved properties. Future research could focus on exploring the biological activity of this compound and optimizing its properties for specific applications.